Cas no 2171278-85-4 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• CAS No: 2171278-85-4
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6446558
• PubChem ID: 165583735
• Update Time: 2025-06-12

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]pentanoic acid
• 2171278-85-4
• EN300-1576762

• Inchi： 1S/C26H32N2O5/c1-5-16(14-22(29)30)27-24(31)23(26(2,3)4)28-25(32)33-15-21-19-12-8-6-10-17(19)18-11-7-9-13-20(18)21/h6-13,16,21,23H,5,14-15H2,1-4H3,(H,27,31)(H,28,32)(H,29,30)/t16-,23-/m1/s1
• InChI Key： OOYGFDPWDCQOSW-WAIKUNEKSA-N
• SMILES： O(C(N[C@H](C(N[C@@H](CC(=O)O)CC)=O)C(C)(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 681
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid

Introduction to (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic Acid (CAS No. 2171278-85-4)

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid, CAS No. 2171278-85-4) is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, with its intricate molecular structure, exhibits a unique combination of properties that make it a promising candidate for various therapeutic applications. The detailed analysis of its chemical structure, synthesis methods, and potential biological activities provides a comprehensive understanding of its significance in modern drug development.

The molecular framework of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid), characterized by its complex stereochemistry and functional groups, is central to its pharmacological profile. The presence of a fluorenylmethoxycarbonyl (Fmoc) group and the specific arrangement of chiral centers contribute to its unique reactivity and binding interactions. This structural complexity has been meticulously studied to optimize its pharmacokinetic and pharmacodynamic properties, making it an attractive scaffold for drug design.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways with high specificity and efficacy. (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid stands out due to its potential to interact with multiple targets within the body. Preliminary studies have indicated that this compound exhibits inhibitory activity against certain enzymes and receptors involved in inflammatory and metabolic disorders. These findings align with the broader trend in pharmaceutical research towards identifying molecules that can address complex diseases through multi-target intervention.

The synthesis of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid) involves a series of well-designed chemical transformations that highlight the expertise required in medicinal chemistry. The use of advanced synthetic techniques ensures the high purity and yield of the final product, which is crucial for subsequent biological evaluation. The incorporation of protective groups, such as the Fmoc moiety, allows for selective modification and deprotection steps, enabling precise control over the molecular architecture.

One of the most compelling aspects of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid) is its potential as a lead compound for further drug development. Its unique structural features have been leveraged to design derivatives with enhanced bioavailability and reduced side effects. Computational modeling and molecular dynamics simulations have played a crucial role in understanding how this compound interacts with biological targets at the atomic level. These studies have provided valuable insights into optimizing its pharmacological properties.

The biological activity of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid) has been explored in several preclinical models. Initial findings suggest that it may have therapeutic potential in conditions such as cancer, neurodegenerative diseases, and metabolic disorders. The compound's ability to modulate key signaling pathways has been particularly noteworthy, indicating its potential as an effective therapeutic agent. Further research is ongoing to fully elucidate its mechanisms of action and therapeutic efficacy.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and biotechnology. The case of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid) exemplifies how interdisciplinary approaches can lead to significant breakthroughs in drug discovery. By combining expertise from organic chemistry, medicinal chemistry, and bioinformatics, researchers have been able to develop a compound with remarkable potential.

The future prospects for (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid) are promising as ongoing studies continue to uncover new applications for this compound. Its unique structural features make it a versatile scaffold for designing next-generation therapeutics. As research progresses, it is expected that additional derivatives will be developed with improved properties tailored for specific therapeutic needs.

In conclusion, (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidopentanoic acid, CAS No. 2171278-85-4, represents a significant advancement in pharmaceutical chemistry. Its complex molecular structure, synthetic feasibility, and promising biological activities make it a valuable asset in the quest for novel therapeutics. Continued research into this compound will undoubtedly contribute to the development of innovative treatments for various human diseases.